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Compound of Interest

Compound Name: Benzene, (hexyloxy)-

Cat. No.: B074731 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the disposal

of Benzene, (hexyloxy)-, a substituted aromatic compound.

While a specific Safety Data Sheet (SDS) for Benzene, (hexyloxy)- is not readily available, the

safety protocols for structurally similar compounds, such as 1-Bromo-3-(hexyloxy)benzene, and

the parent compound, Benzene, provide a strong basis for its handling and disposal. Benzene

is a known carcinogen and flammable liquid, requiring stringent safety measures. The hexyloxy

group modifies its physical properties but does not eliminate the inherent hazards associated

with the benzene ring.

Key Safety and Hazard Information
The following table summarizes the potential hazards associated with Benzene, (hexyloxy)-,
based on data for related compounds.
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Hazard Category Description Precautionary Statements

Flammability

Highly flammable liquid and

vapor. Vapors may form

explosive mixtures with air and

can travel to an ignition source

and flash back.[1][2][3]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Keep container

tightly closed. Ground/bond

container and receiving

equipment. Use explosion-

proof

electrical/ventilating/lighting

equipment. Use only non-

sparking tools. Take

precautionary measures

against static discharge.[3][4]

[5][6]

Health Hazards

Causes skin and serious eye

irritation. May cause

respiratory irritation.[7]

Suspected of causing genetic

defects and cancer.[6] May be

fatal if swallowed and enters

airways.[6] Causes damage to

organs through prolonged or

repeated exposure.[6]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Wear protective gloves,

protective clothing, and

eye/face protection. Wash skin

thoroughly after handling. Do

not breathe vapors.[3][4][5][6]

[7]

Environmental Hazards
Harmful to aquatic life with

long-lasting effects.

Avoid release to the

environment.[5] Do not let

product enter drains, other

waterways, or soil.[7]

Experimental Protocols for Safe Disposal
The proper disposal of Benzene, (hexyloxy)- must be conducted in accordance with

institutional and local regulations for hazardous waste. The following is a general experimental

protocol for its disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.oregonstate.edu/SD0024
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1028AppB
https://www.fishersci.com/store/msds?partNumber=AA42267KV&productDescription=BNZENE-D_+ISOTPC+CONTS+.0+10EA&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA42267KV&productDescription=BNZENE-D_+ISOTPC+CONTS+.0+10EA&vendorId=VN00024248&countryCode=US&language=en
https://www.airgas.com/msds/001062.pdf
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS95004.pdf
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://aksci.com/sds/8005DC_SDS.pdf
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://www.fishersci.com/store/msds?partNumber=AA42267KV&productDescription=BNZENE-D_+ISOTPC+CONTS+.0+10EA&vendorId=VN00024248&countryCode=US&language=en
https://www.airgas.com/msds/001062.pdf
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS95004.pdf
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://aksci.com/sds/8005DC_SDS.pdf
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS95004.pdf
https://aksci.com/sds/8005DC_SDS.pdf
https://www.benchchem.com/product/b074731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear chemical safety goggles and a face shield.[7]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or in case of a spill, consider a chemical-resistant apron or suit.

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[1][7] If engineering controls are not sufficient, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.

Engineering Controls: A properly functioning chemical fume hood is essential.[5] An eyewash

station and safety shower must be readily accessible.[3][8]

2. Waste Collection:

Collect all waste Benzene, (hexyloxy)-, including contaminated materials (e.g., pipette tips,

absorbent pads), in a designated, properly labeled hazardous waste container.[8]

The container must be made of a compatible material (e.g., glass or polyethylene) and have

a secure, tight-fitting lid.[1][8]

Label the waste container clearly with "Hazardous Waste," the full chemical name "Benzene,
(hexyloxy)-," and any other information required by your institution's Environmental Health

and Safety (EHS) department.[8]

Do not mix Benzene, (hexyloxy)- waste with other incompatible waste streams.

3. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite,

dry sand, or earth.[1][2][4]

Do not use combustible materials, such as paper towels, to absorb the spill.
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Collect the contaminated absorbent material using non-sparking tools and place it in the

designated hazardous waste container.[2][4]

For large spills, evacuate the area and contact your institution's EHS department

immediately.[1]

Do not wash spills down the drain.[1][8]

4. Final Disposal:

Store the sealed hazardous waste container in a cool, dry, well-ventilated area away from

ignition sources.[1]

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.[4][7]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Benzene,
(hexyloxy)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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